Cas no 337511-95-2 (N,N'-(Methylenedi-4,1-cyclohexanediyl)bis[4-(2-pyridinyl)-1-piperazinecarboxamide])

N,N'-(Methylenedi-4,1-cyclohexanediyl)bis[4-(2-pyridinyl)-1-piperazinecarboxamide] structure
337511-95-2 structure
Product Name:N,N'-(Methylenedi-4,1-cyclohexanediyl)bis[4-(2-pyridinyl)-1-piperazinecarboxamide]
CAS No:337511-95-2
MF:C33H48N8O2
MW:588.786626815796
CID:92750
PubChem ID:3309663
Update Time:2025-04-18

N,N'-(Methylenedi-4,1-cyclohexanediyl)bis[4-(2-pyridinyl)-1-piperazinecarboxamide] Chemical and Physical Properties

Names and Identifiers

    • N,N'-(Methylenedi-4,1-cyclohexanediyl)bis[4-(2-pyridinyl)-1-piperazinecarboxamide]
    • HDMI1-(2-pyridylpiperazine)Derivative
    • N,N'-(Methylenedi-4,1-cyclohexanediyl)bis?4-(2-pyridinyl)-1-piperazinecarboxamideü
    • N,N'-(METHYLENEDI-4,1-CYCLOHEXYL)BIS[4-(2-PYRIDYL)-1-PIPERAZINECARBOXAMIDE]
    • N,N'-(METHYLENEDICYCLOHEXYL)BIS[4-(2-PYRIDYL)-1-PIPERAZINECARBOXAMIDE]
    • 337511-95-2
    • 4-pyridin-2-yl-N-[4-[[4-[(4-pyridin-2-ylpiperazine-1-carbonyl)amino]cyclohexyl]methyl]cyclohexyl]piperazine-1-carboxamide
    • N,N'-(4,4'-methylenebis(cyclohexane-4,1-diyl))bis(4-(pyridin-2-yl)piperazine-1-carboxamide)
    • FT-0644457
    • AKOS024348928
    • N,N-(METHYLENEDICYCLOHEXYL)BIS[4-(2-PYRIDYL)-1-PIPERAZINECARBOXAMIDE]
    • DB-048486
    • MDL: MFCD00064823
    • Inchi: 1S/C33H48N8O2/c42-32(40-21-17-38(18-22-40)30-5-1-3-15-34-30)36-28-11-7-26(8-12-28)25-27-9-13-29(14-10-27)37-33(43)41-23-19-39(20-24-41)31-6-2-4-16-35-31/h1-6,15-16,26-29H,7-14,17-25H2,(H,36,42)(H,37,43)
    • InChI Key: MFZFHMUKPPIBJE-UHFFFAOYSA-N
    • SMILES: O=C(N1CCN(C2C=CC=CN=2)CC1)NC1CCC(CC1)CC1CCC(CC1)NC(N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 588.39000
  • Monoisotopic Mass: 588.39
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.6
  • Topological Polar Surface Area: 96.9A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.25
  • Melting Point: 220°C
  • Boiling Point: 864.9°C at 760 mmHg
  • Flash Point: 476.9°C
  • Refractive Index: 1.635
  • PSA: 96.94000
  • LogP: 5.13530
  • Solubility: Not determined

N,N'-(Methylenedi-4,1-cyclohexanediyl)bis[4-(2-pyridinyl)-1-piperazinecarboxamide] Security Information

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